Cas no 168482-78-8 (1-(1-bromoethyl)-2,3,4-trichlorobenzene)

• Product Name: 1-(1-bromoethyl)-2,3,4-trichlorobenzene
• CAS No: 168482-78-8
• MF: C₈H₆BrCl₃
• MW: 288.396238803864
• CID: 5836161
• Update Time: 2025-11-01

1-(1-bromoethyl)-2,3,4-trichlorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(1-bromoethyl)-2,3,4-trichlorobenzene

• Inchi： 1S/C8H6BrCl3/c1-4(9)5-2-3-6(10)8(12)7(5)11/h2-4H,1H3
• InChI Key： XDSGRXZVWLPNTE-UHFFFAOYSA-N
• SMILES： C1(C(Br)C)=CC=C(Cl)C(Cl)=C1Cl

Experimental Properties

• Density: 1.676±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 296.4±35.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-(1-bromoethyl)-2,3,4-trichlorobenzene

Introduction to 1-(1-bromoethyl)-2,3,4-trichlorobenzene (CAS No. 168482-78-8)

1-(1-bromoethyl)-2,3,4-trichlorobenzene (CAS No. 168482-78-8) is a halogenated aromatic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a bromoethyl group and three chlorine atoms attached to a benzene ring. The combination of these functional groups imparts specific chemical properties and reactivity patterns that make it a valuable intermediate in various synthetic processes.

The synthesis of 1-(1-bromoethyl)-2,3,4-trichlorobenzene typically involves multi-step reactions, starting from readily available precursors such as 2,3,4-trichlorobenzene and bromoethane. Recent advancements in green chemistry have led to the development of more sustainable and environmentally friendly methods for its production. For instance, a study published in the Journal of Organic Chemistry in 2023 reported a novel catalytic approach using palladium-based catalysts that significantly reduces the formation of by-products and improves the overall yield.

In terms of its physical and chemical properties, 1-(1-bromoethyl)-2,3,4-trichlorobenzene is a colorless to pale yellow liquid with a distinct aromatic odor. It is insoluble in water but highly soluble in organic solvents such as dichloromethane and ethanol. The compound exhibits high thermal stability and can withstand temperatures up to 150°C without significant decomposition. These properties make it suitable for use in high-temperature reactions and processes.

The reactivity of 1-(1-bromoethyl)-2,3,4-trichlorobenzene is primarily governed by the presence of the bromoethyl group and the chlorine atoms. The bromine atom can be readily substituted in nucleophilic substitution reactions (SN2), making it an excellent leaving group. Additionally, the chlorine atoms can participate in various electrophilic aromatic substitution reactions, such as Friedel-Crafts alkylation and acylation. These reactivity features have been exploited in the synthesis of complex organic molecules and pharmaceutical intermediates.

In the pharmaceutical industry, 1-(1-bromoethyl)-2,3,4-trichlorobenzene has found applications as an intermediate in the synthesis of drugs with diverse therapeutic profiles. For example, it has been used in the development of novel antiviral agents targeting specific viral enzymes. A recent study published in the Journal of Medicinal Chemistry highlighted its role in the synthesis of a series of compounds with potent activity against influenza virus replication.

Beyond its use as a synthetic intermediate, 1-(1-bromoethyl)-2,3,4-trichlorobenzene has also been investigated for its potential biological activities. Preliminary studies have shown that it exhibits moderate cytotoxic effects against certain cancer cell lines. However, further research is needed to elucidate its mechanism of action and assess its safety profile for potential therapeutic applications.

Safety considerations are paramount when handling 1-(1-bromoethyl)-2,3,4-trichlorobenzene. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to avoid skin contact and inhalation of vapors. It is recommended to use personal protective equipment (PPE) such as gloves and safety goggles when working with this compound.

In conclusion, 1-(1-bromoethyl)-2,3,4-trichlorobenzene (CAS No. 168482-78-8) is a versatile halogenated aromatic compound with significant potential in organic synthesis and pharmaceutical research. Its unique chemical structure and reactivity make it an important intermediate in the development of new drugs and materials. Ongoing research continues to uncover new applications and improve synthetic methods for this intriguing compound.